Monobenzyl Malonate
Monobenzyl Malonate
mono-Benzyl malonate, also known as benzyl hemimalonate or monobenzyl malonic acid, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. mono-Benzyl malonate is slightly soluble (in water) and a weakly acidic compound (based on its pKa). mono-Benzyl malonate can be biosynthesized from malonic acid and benzyl alcohol.
3-(benzyloxy)-3-oxopropanoic acid is a dicarboxylic acid monoester obtained by the formal condensation of one of the carboxy groups of malonic acid with benzyl alcohol. It has a role as a human urinary metabolite. It is a dicarboxylic acid monoester and a benzyl ester. It derives from a malonic acid and a benzyl alcohol.
3-(benzyloxy)-3-oxopropanoic acid is a dicarboxylic acid monoester obtained by the formal condensation of one of the carboxy groups of malonic acid with benzyl alcohol. It has a role as a human urinary metabolite. It is a dicarboxylic acid monoester and a benzyl ester. It derives from a malonic acid and a benzyl alcohol.
Brand Name:
Vulcanchem
CAS No.:
40204-26-0
VCID:
VC0149511
InChI:
InChI=1S/C10H10O4/c11-9(12)6-10(13)14-7-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,12)
SMILES:
C1=CC=C(C=C1)COC(=O)CC(=O)O
Molecular Formula:
C10H10O4
Molecular Weight:
194.18 g/mol
Monobenzyl Malonate
CAS No.: 40204-26-0
Reference Standards
VCID: VC0149511
Molecular Formula: C10H10O4
Molecular Weight: 194.18 g/mol
| CAS No. | 40204-26-0 |
|---|---|
| Product Name | Monobenzyl Malonate |
| Molecular Formula | C10H10O4 |
| Molecular Weight | 194.18 g/mol |
| IUPAC Name | 3-oxo-3-phenylmethoxypropanoic acid |
| Standard InChI | InChI=1S/C10H10O4/c11-9(12)6-10(13)14-7-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,12) |
| Standard InChIKey | CFLAHQSWDKNWPW-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)COC(=O)CC(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)COC(=O)CC(=O)O |
| Physical Description | Solid |
| Description | mono-Benzyl malonate, also known as benzyl hemimalonate or monobenzyl malonic acid, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. mono-Benzyl malonate is slightly soluble (in water) and a weakly acidic compound (based on its pKa). mono-Benzyl malonate can be biosynthesized from malonic acid and benzyl alcohol. 3-(benzyloxy)-3-oxopropanoic acid is a dicarboxylic acid monoester obtained by the formal condensation of one of the carboxy groups of malonic acid with benzyl alcohol. It has a role as a human urinary metabolite. It is a dicarboxylic acid monoester and a benzyl ester. It derives from a malonic acid and a benzyl alcohol. |
| Synonyms | Propanedioic Acid 1-(Phenylmethyl) Ester; Propanedioic Acid Mono(phenylmethyl) Ester; (Benzyloxycarbonyl)acetic acid; 2-(Benzyloxycarbonyl)acetic acid; 3-(Benzyloxy)-3-oxopropanoic acid; Benzyl hemimalonate; Benzyl hydrogen malonate; Malonic acid mon |
| PubChem Compound | 181659 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume